tert-Butyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate

• CAS RN: 911223-20-6
• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30 g/mol
• IUPAC Name: tert-butyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate
• InChI: InChI=1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-5-12(4)9(7-13)8-14/h9,14H,5-8H2,1-4H3
• InChI Key: ZFMZQYSBINYTHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C(C1)CO)C

Description

Tert-Butyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C11H22N2O3 and its molecular weight is 230.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.303 g of sodium acetate, 0.375 g of formaldehyde and 0.218 g of sodium cyanoborohydride are added to a solution of 0.5 g of tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate in 50 ml of MeOH and stirred for 1 hour at RT. A saturated solution of NaHCO3 is added, it is extracted with DCM, the organic phase is dried over Na2SO4 and the solvent is evaporated under vacuum. The residue is chromatographed on silica gel, eluting with DCM/MeOH mixture. 0.31 g of the expected compound is obtained.